Cas no 2680819-80-9 (benzyl N-{4-hydroxy-1H-pyrazolo4,3-cpyridin-3-yl}carbamate)

• Product Name: benzyl N-{4-hydroxy-1H-pyrazolo4,3-cpyridin-3-yl}carbamate
• CAS No: 2680819-80-9
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 5635595
• PubChem ID: 165916581
• Update Time: 2025-10-24

benzyl N-{4-hydroxy-1H-pyrazolo4,3-cpyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680819-80-9
• EN300-28286824
• benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate
• benzyl N-{4-hydroxy-1H-pyrazolo4,3-cpyridin-3-yl}carbamate

• Inchi： 1S/C14H12N4O3/c19-13-11-10(6-7-15-13)17-18-12(11)16-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,19)(H2,16,17,18,20)
• InChI Key： QAKOYOTUFAWPKU-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C(NC=CC=2NN=1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.09094026g/mol
• Monoisotopic Mass: 284.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.1Ų

Additional information on benzyl N-{4-hydroxy-1H-pyrazolo4,3-cpyridin-3-yl}carbamate

Recent Advances in the Study of Benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate (CAS: 2680819-80-9)

Benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate (CAS: 2680819-80-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its pyrazolopyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate has been refined to improve yield and purity, with recent reports highlighting the use of microwave-assisted techniques and green chemistry approaches. These advancements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological studies. Structural characterization via NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's stability and reactivity, providing a solid foundation for further derivatization.

In terms of biological activity, benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate has demonstrated notable inhibitory effects on key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown its ability to selectively inhibit certain kinases, such as JAK3 and PI3Kδ, which are implicated in autoimmune disorders and cancer. These findings suggest its potential as a lead compound for the development of targeted therapies.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets. These simulations reveal that the carbamate moiety and the pyrazolopyridine core play critical roles in forming hydrogen bonds and hydrophobic interactions with active site residues. Such detailed understanding of structure-activity relationships (SAR) is instrumental in guiding the design of more potent and selective analogs.

Recent in vivo studies have also explored the pharmacokinetic and toxicological profiles of benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate. Preliminary data indicate favorable oral bioavailability and moderate half-life, though further optimization may be required to enhance metabolic stability. Toxicity assessments in rodent models have shown no significant adverse effects at therapeutic doses, underscoring its potential for clinical translation.

In conclusion, benzyl N-{4-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-yl}carbamate (CAS: 2680819-80-9) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further drug development. Ongoing research aims to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, broadening its impact in the pharmaceutical industry.